1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one

• IUPAC Name: 1-amino-1-(4-methoxyphenyl)-4,4-dimethylpent-1-en-3-one
• InChI: InChI=1S/C14H19NO2/c1-14(2,3)13(16)9-12(15)10-5-7-11(17-4)8-6-10/h5-9H,15H2,1-4H3
• InChI Key: QTDHDKDEHYFTRI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C=C(C1=CC=C(C=C1)OC)N
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one, also known as MMDP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. MMDP is a member of the family of compounds known as chalcones, which are known for their diverse biological activities.

Scientific Research Applications

1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that 1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one has anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been investigated for its potential use as a treatment for Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The exact mechanism of action of 1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one is not fully understood, but studies suggest that it may act through multiple pathways. 1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one has been shown to inhibit the activity of enzymes involved in inflammation and oxidative stress, as well as to modulate the expression of genes involved in cell growth and survival.
Biochemical and Physiological Effects:
1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, as well as to inhibit the growth of cancer cells. In addition, 1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one in lab experiments is its diverse range of potential therapeutic applications. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one. One area of focus could be further investigation into its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. Another area of focus could be the development of new synthetic methods for 1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one and related compounds. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of 1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one.

Synthesis Methods

1-amino-1-(4-methoxyphenyl)-4,4-dimethyl-1-penten-3-one can be synthesized through a multi-step process involving the reaction of 4-methoxybenzaldehyde with 2,3-dimethylbutanal, followed by a condensation reaction with ammonium acetate and subsequent reduction with sodium borohydride.